[5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol

• IUPAC Name: [2-[1-[[5-(hydroxymethyl)furan-2-yl]methyl]piperidin-4-yl]oxyphenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C23H30N2O4/c26-17-20-9-8-19(28-20)16-24-14-10-18(11-15-24)29-22-7-3-2-6-21(22)23(27)25-12-4-1-5-13-25/h2-3,6-9,18,26H,1,4-5,10-17H2
• InChI Key: PDNDIVCDPFQDJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=CC=C2OC3CCN(CC3)CC4=CC=C(O4)CO
• Molecular Formula: C23H30N2O4
• Molecular Weight: 398.5 g/mol

Description

[5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of beta-blockers and has been shown to have both biochemical and physiological effects on the body.

Mechanism of Action

The mechanism of action of [5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol involves its binding to beta-adrenergic receptors. This binding results in the inhibition of the action of epinephrine and norepinephrine, which are responsible for the fight or flight response. This leads to a decrease in heart rate and blood pressure, which is why this compound is being studied for its potential use in the treatment of cardiovascular diseases.
Biochemical and Physiological Effects:
[5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol has been shown to have several biochemical and physiological effects on the body. It has been shown to decrease heart rate and blood pressure, which makes it a potential candidate for the treatment of hypertension and arrhythmia. It has also been shown to have anxiolytic and antidepressant effects, which makes it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using [5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol in lab experiments is its specificity for beta-adrenergic receptors. This makes it a useful tool for studying the role of beta-adrenergic receptors in various physiological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of [5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol. One direction is the further investigation of its potential therapeutic applications, particularly in the treatment of cardiovascular diseases, anxiety, and depression. Another direction is the development of more specific beta-blockers that can target specific subtypes of beta-adrenergic receptors. Finally, the potential toxicity of this compound needs to be further investigated to ensure its safety for use in humans.
Conclusion:
In conclusion, [5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol is a chemical compound that has been extensively studied for its potential therapeutic applications. Its beta-blocking activity makes it a potential candidate for the treatment of cardiovascular diseases, anxiety, and depression. While there are advantages to using this compound in lab experiments, its potential toxicity needs to be further investigated. There are several future directions for the study of this compound, including the investigation of its potential therapeutic applications and the development of more specific beta-blockers.

Synthesis Methods

The synthesis of [5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol involves several steps. The first step is the protection of the amine group of piperidine with a carbonyl group. The protected piperidine is then coupled with 4-(2-hydroxyphenoxy)benzaldehyde to form a Schiff base. The Schiff base is then reduced to obtain the final product [5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol.

Scientific Research Applications

[5-({4-[2-(1-piperidinylcarbonyl)phenoxy]-1-piperidinyl}methyl)-2-furyl]methanol has been extensively studied for its potential therapeutic applications. It has been shown to have beta-blocking activity, which makes it a potential candidate for the treatment of cardiovascular diseases such as hypertension and arrhythmia. It has also been studied for its potential use in the treatment of anxiety and depression.